![molecular formula C10H11ClN2O B1320418 N-(3-Amino-4-chlorophenyl)cyclopropanecarboxamide CAS No. 926218-17-9](/img/structure/B1320418.png)
N-(3-Amino-4-chlorophenyl)cyclopropanecarboxamide
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Description
N-(3-Amino-4-chlorophenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory and Antioxidant Properties :
- Acid chloride derivatives of similar compounds to N-(3-Amino-4-chlorophenyl)cyclopropanecarboxamide have been synthesized and exhibited notable in vitro anti-inflammatory and antioxidant activities, comparable to ibuprofen and ascorbic acid respectively (Kumar, Anupama, & Khan, 2008).
Anticonvulsant Enaminones :
- Enaminones derived from similar compounds demonstrated anticonvulsant properties, making them potential candidates for therapeutic applications in conditions like epilepsy (Casanovas, Jiménez, Cativiela, Pérez, & Alemán, 2006).
Synthesis of Cyclopropane Amino Acids :
- Methods have been developed for synthesizing cyclopropane amino acids using compounds similar to this compound, showcasing its utility in advanced organic synthesis and pharmaceutical development (Adams et al., 2003).
Potential Biological Agents :
- Research indicates the potential of related compounds for use as antimicrobial agents, suggesting a broader application in pharmaceuticals and medicine (Akbari et al., 2008).
Insecticidal Activity :
- Certain derivatives have shown higher insecticidal activity than standard insecticides, pointing towards its use in agriculture and pest control (Abdel-Raheem et al., 2021).
Crystallography and Conformational Analysis :
- The compound and its derivatives have been subjects of extensive crystallographic and conformational studies, aiding in the understanding of molecular structures and interactions (Casanovas, Jiménez, Cativiela, Pérez, & Alemán, 2003).
CNS Depressant Activity :
- Schiff bases derived from similar compounds have been investigated for central nervous system depressant activity, demonstrating the compound's relevance in neuroscience and pharmacology (Bhattacharjee, Saravanan, & Mohan, 2011).
Properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)cyclopropanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O/c11-8-4-3-7(5-9(8)12)13-10(14)6-1-2-6/h3-6H,1-2,12H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKWWWSHBJUBANY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC(=C(C=C2)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.